Cas no 1007847-72-4 (4-(Thien-2-ylmethyl)benzaldehyde)

• Product Name: 4-(Thien-2-ylmethyl)benzaldehyde
• CAS No: 1007847-72-4
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• CID: 1004302
• PubChem ID: 45594297
• Update Time: 2025-05-19

4-(Thien-2-ylmethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Thien-2-ylmethyl)benzaldehyde
• 4-(thiophen-2-ylmethyl)benzaldehyde
• 4-(2-thienylmethyl)benzaldehyde
• AG-D-06464
• CC70604
• CTK3J9251
• MolPort-009-013-712
• SBB092980
• 1007847-72-4
• DTXSID30670699
• 4-[(Thiophen-2-yl)methyl]benzaldehyde
• CS-0196254
• E90813
• DB-058489
• AKOS030547691
• Benzaldehyde, 4-(2-thienylmethyl)-
• 4-(Thien-2-ylmethyl)benzaldehyde, 95%

• Inchi： 1S/C12H10OS/c13-9-11-5-3-10(4-6-11)8-12-2-1-7-14-12/h1-7,9H,8H2
• InChI Key： COVDNSXFIDXCDX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 202.04500
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.15140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(Thien-2-ylmethyl)benzaldehyde

Professional Introduction to 4-(Thien-2-ylmethyl)benzaldehyde (CAS No. 1007847-72-4)

4-(Thien-2-ylmethyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1007847-72-4, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzene ring conjugated with an aldehyde functional group, and it incorporates a thiophene moiety at the para position relative to the aldehyde group. The structural features of this molecule make it a versatile intermediate in the synthesis of various pharmacologically active agents, agrochemicals, and specialty chemicals.

The chemical structure of 4-(Thien-2-ylmethyl)benzaldehyde consists of a benzaldehyde core substituted with a thiomethyl group at the 4-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in various chemical transformations. The presence of both electron-withdrawing and electron-donating groups on the aromatic system influences its reactivity, making it a valuable building block for constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from aromatic aldehydes. The structural motif of 4-(Thien-2-ylmethyl)benzaldehyde has been particularly explored for its potential in drug discovery. Specifically, studies have highlighted its utility in synthesizing derivatives that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The thiophene ring is known for its ability to modulate biological activity through interactions with specific targets in biological systems, while the aldehyde group serves as a reactive site for further functionalization.

One of the most compelling aspects of 4-(Thien-2-ylmethyl)benzaldehyde is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their prevalence in biologically active molecules, and incorporating thiophene into drug candidates has shown promise in enhancing pharmacological efficacy. For instance, researchers have demonstrated that derivatives of this compound can be transformed into thiophene-based scaffolds that exhibit significant activity against various disease states. These findings underscore the importance of 4-(Thien-2-ylmethyl)benzaldehyde as a key intermediate in medicinal chemistry.

The synthetic methodologies employed in the preparation of 4-(Thien-2-ylmethyl)benzaldehyde are also noteworthy. Traditional approaches often involve Friedel-Crafts acylation or condensation reactions to introduce the desired substituents onto the benzaldehyde core. However, modern synthetic strategies have focused on developing more efficient and sustainable routes to this compound. For example, catalytic methods utilizing transition metals have been explored to achieve regioselective functionalization, thereby improving yields and reducing byproduct formation.

In addition to its pharmaceutical applications, 4-(Thien-2-ylmethyl)benzaldehyde has found utility in materials science and industrial chemistry. Its aromatic structure and reactive sites make it suitable for polymerization reactions and as a crosslinking agent in coatings and adhesives. Furthermore, derivatives of this compound have been investigated for their potential as electronic materials due to their ability to form stable conjugated systems. These applications highlight the broad versatility of this chemical entity beyond traditional pharmaceutical contexts.

The biological activity of compounds derived from 4-(Thien-2-ylmethyl)benzaldehyde has been extensively studied in recent years. One area of particular interest is its potential as an antimicrobial agent. Research has shown that certain derivatives can inhibit the growth of Gram-positive bacteria through mechanisms involving disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. Such findings are especially relevant in light of increasing antibiotic resistance issues worldwide.

Evaluation of these derivatives has often involved both in vitro and in vivo assays to assess their efficacy and safety profiles. In vitro studies typically utilize cell culture models to determine minimum inhibitory concentrations (MICs) and minimum bactericidal concentrations (MBCs), providing initial insights into their antimicrobial potency. Subsequent in vivo studies may involve animal models to evaluate broader pharmacological effects and toxicity profiles before considering further clinical development.

The anti-inflammatory potential of compounds based on 4-(Thien-2-ylmethyl)benzaldehyde has also been explored. Inflammatory processes are central to numerous pathological conditions, including autoimmune diseases and chronic inflammatory disorders. Studies suggest that certain derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These mechanisms align with existing therapeutic strategies aimed at reducing inflammation without compromising host defense mechanisms.

The anticancer applications represent another frontier for research involving 4-(Thien-2-ylmethyl)benzaldehyde. Cancer chemotherapeutics often target specific molecular pathways dysregulated in tumor cells, leading to cell death or growth inhibition. Derivatives of this compound have been investigated for their ability to interfere with microtubule formation or DNA replication in cancer cells, suggesting potential as novel anticancer agents. Preclinical studies have provided promising results that warrant further exploration into their clinical utility.

The development of new synthetic methodologies for accessing complex derivatives remains an active area of research within this field. Advances in computational chemistry have enabled researchers to predict optimal reaction conditions and predict structural outcomes with greater accuracy than ever before. These computational tools complement traditional experimental approaches by allowing rapid screening of potential synthetic routes before committing resources to large-scale production.

The impact on industrial applications cannot be overstated either; innovations derived from fundamental research often find unexpected uses outside academia or pharmaceutical companies themselves – sometimes even leading entirely new industries being born around them! For example: specialty polymers requiring specific properties might use modified versions; advanced materials needed electronics industry could benefit greatly too thanks improved performance characteristics offered through careful molecular design!